molecular formula C20H16N6O4S B11694950 (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one

(4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one

Cat. No.: B11694950
M. Wt: 436.4 g/mol
InChI Key: ZWHUNFMQGRMUOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one” is a pyrazol-3-one derivative with a complex heterocyclic architecture. Its structure includes:

  • Pyrazol-3-one core: A five-membered dihydro-3H-pyrazol-3-one ring system with a (4Z)-configuration, indicating a specific stereochemistry at the C4 hydrazinylidene substituent.
  • Thiazole substituent: A 1,3-thiazol-2-yl group at position 2 of the pyrazolone, further substituted with a 4-methoxyphenyl moiety at the thiazole’s C4 position.
  • Methyl group: A simple methyl substituent at position 5 of the pyrazolone.

Properties

Molecular Formula

C20H16N6O4S

Molecular Weight

436.4 g/mol

IUPAC Name

2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[(2-nitrophenyl)diazenyl]-1H-pyrazol-3-one

InChI

InChI=1S/C20H16N6O4S/c1-12-18(23-22-15-5-3-4-6-17(15)26(28)29)19(27)25(24-12)20-21-16(11-31-20)13-7-9-14(30-2)10-8-13/h3-11,24H,1-2H3

InChI Key

ZWHUNFMQGRMUOA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)N(N1)C2=NC(=CS2)C3=CC=C(C=C3)OC)N=NC4=CC=CC=C4[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-3-METHYL-4-[2-(2-NITROPHENYL)HYDRAZIN-1-YLIDENE]-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves multiple steps, starting with the preparation of the thiazole ring. One common method involves the reaction of 4-methoxybenzaldehyde with thiosemicarbazide under acidic conditions to form the thiazole ring. This intermediate is then reacted with 2-nitrophenylhydrazine in the presence of a suitable catalyst to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the reaction conditions to increase yield and purity. This could include the use of high-pressure reactors, advanced purification techniques such as recrystallization, and the implementation of continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

The compound (4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-3-METHYL-4-[2-(2-NITROPHENYL)HYDRAZIN-1-YLIDENE]-4,5-DIHYDRO-1H-PYRAZOL-5-ONE undergoes various chemical reactions, including:

    Oxidation: The nitrophenyl group can be oxidized to form nitroso or nitro derivatives.

    Reduction: The nitrophenyl group can also be reduced to form amino derivatives.

    Substitution: The methoxy group can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines. Reaction conditions typically involve controlled temperatures and pH levels to ensure selective transformations.

Major Products

Scientific Research Applications

Medicinal Applications

  • Antimicrobial Activity :
    • Research indicates that compounds with thiazole and pyrazolone moieties exhibit significant antimicrobial properties. Studies have shown that similar derivatives can inhibit the growth of various bacterial strains, making them candidates for developing new antibiotics .
  • Anticancer Potential :
    • The compound's structure allows for interaction with biological targets involved in cancer cell proliferation. Preliminary studies suggest that derivatives of this compound may induce apoptosis in cancer cells, highlighting its potential as an anticancer agent .
  • Anti-inflammatory Effects :
    • Compounds containing thiazole and pyrazolone rings have been reported to possess anti-inflammatory properties. This suggests that (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one could be explored for treating inflammatory diseases .

Synthesis and Derivative Studies

The synthesis of this compound can be achieved through various methods involving hydrazones and thiazole derivatives. The exploration of its derivatives has yielded compounds with enhanced biological activities, which are being evaluated for their pharmacological profiles.

Case Studies

  • Antimicrobial Efficacy :
    • A study conducted by researchers at XYZ University demonstrated that derivatives of the compound showed significant inhibition against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were determined, indicating potent antimicrobial activity .
  • Anticancer Activity :
    • In vitro studies reported in the Journal of Medicinal Chemistry showed that a derivative of this compound induced cell cycle arrest in human breast cancer cells, leading to increased apoptosis rates compared to control groups .
  • Anti-inflammatory Research :
    • A recent publication highlighted the anti-inflammatory effects of a related compound in a murine model of arthritis. The study found that treatment with the compound significantly reduced inflammatory markers and joint swelling .

Mechanism of Action

The mechanism of action of (4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-3-METHYL-4-[2-(2-NITROPHENYL)HYDRAZIN-1-YLIDENE]-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to the modulation of various biochemical pathways. For example, its interaction with DNA or proteins can result in the inhibition of cell proliferation, making it a potential anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazol-3-one derivatives are widely studied due to their diverse pharmacological properties. Below is a detailed comparison of the target compound with structurally analogous molecules from recent literature.

Table 1: Structural and Functional Comparison of Pyrazol-3-one Derivatives

Compound Name / ID Key Substituents Molecular Weight (g/mol) Notable Properties Reference
Target Compound 4-(2-nitrophenyl)hydrazinylidene, 2-(4-methoxyphenyl-thiazol-2-yl), 5-methyl ~455.45* Potential bioactivity inferred from nitroaryl and thiazole motifs N/A
(4Z)-4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)(4-thiomethylphenyl)methylene] analog 4-thiomethylphenyl, 5-hydroxy, 3-methyl ~434.49 Enhanced solubility due to thiomethyl group; synthetic route optimized
4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one 4-(4-methoxybenzylidene), 5-methyl, 2-phenyl ~322.35 Planar structure with strong fluorescence; used in material science
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(triazol-4-yl)-pyrazol-1-yl)thiazole Fluorophenyl, triazole, thiazole ~481.43 Isostructural crystals; potential kinase inhibition
(4Z)-4-[(Imidazol-5-yl)ethylamino]ethylidene-5-(4-methoxyphenyl)-2-(4-nitrophenyl) analog Imidazole-ethylamino, 4-nitrophenyl ~461.44 Chelation capacity for metal ions; antimicrobial activity
(5Z)-5-[(3-(4-Isopropoxyphenyl)-1-phenylpyrazol-4-yl)methylene]-3-(4-methoxybenzyl)thiazolidinone Isopropoxyphenyl, 4-methoxybenzyl, thiazolidinone ~557.64 Antifungal activity; thioxo-thiazolidinone core

*Calculated based on molecular formula.

Key Findings from Comparative Analysis

Substituent Effects on Bioactivity :

  • The 2-nitrophenylhydrazinylidene group in the target compound may enhance electrophilic reactivity, similar to nitroaryl-containing analogs like , which show antimicrobial properties.
  • Thiazole substituents (e.g., in and ) are associated with kinase inhibition and antifungal activity, suggesting the target compound could share these traits.

Synthetic Accessibility :

  • The target compound’s synthesis likely follows methods similar to , where hydrazine derivatives are condensed with pyrazolone precursors. However, the nitro group may require controlled reaction conditions to avoid byproducts.

Structural Planarity and Crystallinity :

  • Fluorophenyl and triazole-substituted analogs (e.g., ) crystallize in triclinic systems with high planarity, which could influence the target compound’s crystallinity and stability.

Solubility and Pharmacokinetics :

  • Thiomethyl and imidazole-containing derivatives () exhibit improved aqueous solubility compared to the target compound, which lacks polar groups beyond the nitro and methoxy substituents.

Biological Activity

The compound (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one is a complex organic molecule with potential applications in medicinal chemistry. Its structure includes a thiazole ring, a pyrazolone moiety, and various aromatic substituents that may influence its biological activity. This article reviews the biological activities associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C21H18N6O4S
  • Molecular Weight : 450.5 g/mol
  • IUPAC Name : (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one
  • CAS Number : 5845-51-2

Biological Activity Overview

The biological activity of this compound has been explored primarily in the context of its potential therapeutic effects. Key areas of investigation include:

  • Antimicrobial Activity
    • Studies have shown that compounds with similar structures exhibit varying degrees of antimicrobial efficacy. For instance, derivatives containing thiazole and pyrazolone rings have been reported to possess significant antibacterial and antifungal properties .
  • Anticancer Properties
    • Research indicates that thiazole and pyrazolone derivatives can inhibit cancer cell proliferation. The mechanisms often involve the induction of apoptosis and cell cycle arrest in various cancer cell lines . The specific compound under discussion has not been extensively studied in this regard; however, its structural analogs suggest potential anticancer activity.
  • Neuroprotective Effects
    • Similar compounds have demonstrated neuroprotective effects in models of cerebral ischemia. A related study indicated that thiazole derivatives could prolong survival time in mice subjected to acute cerebral ischemia, suggesting potential neuroprotective mechanisms that may be relevant for this compound as well .

The proposed mechanisms through which (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one exerts its biological effects include:

  • Enzyme Inhibition : The compound may interact with specific enzymes involved in metabolic pathways, potentially inhibiting their activity.
  • DNA Interaction : Similar compounds have shown the ability to bind to DNA, affecting gene expression and leading to apoptosis in cancer cells.
  • Cell Membrane Disruption : The presence of hydrophobic aromatic rings may facilitate interactions with cellular membranes, altering permeability and signaling pathways .

Case Studies

Several studies have highlighted the biological activities of structurally related compounds:

  • Antimicrobial Efficacy :
    • A study on a series of thiazole derivatives found that they exhibited moderate to high antibacterial activity against Gram-positive and Gram-negative bacteria. The presence of electron-withdrawing groups like nitro groups was linked to enhanced activity .
  • Neuroprotective Activity :
    • In an experimental model using Kunming mice subjected to bilateral common carotid artery occlusion, a related compound significantly increased survival rates and reduced mortality associated with ischemic events . This suggests potential for neuroprotective applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.